Cas no 1021703-26-3 ((6-Chloro-2-p-tolyl-pyrimidin-4-yl)-methanol)
1021703-26-3 structure
Product Name:(6-Chloro-2-p-tolyl-pyrimidin-4-yl)-methanol
CAS No:1021703-26-3
MF:C12H11ClN2O
MW:234.68154168129
CID:2149979
Update Time:2023-08-05
(6-Chloro-2-p-tolyl-pyrimidin-4-yl)-methanol Chemical and Physical Properties
Names and Identifiers
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- (6-chloro-2-p-tolylpyrimidin-4-yl)methanol
- (6-chloro-2-p-tolyl-pyrimidin-4-yl)-methanol
- (6-Chloro-2-p-tolyl-pyrimidin-4-yl)-methanol
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- Inchi: 1S/C12H11ClN2O/c1-8-2-4-9(5-3-8)12-14-10(7-16)6-11(13)15-12/h2-6,16H,7H2,1H3
- InChI Key: VMDAKBNROSAAIP-UHFFFAOYSA-N
- SMILES: ClC1C=C(CO)N=C(C2C=CC(C)=CC=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 219
- Topological Polar Surface Area: 46
(6-Chloro-2-p-tolyl-pyrimidin-4-yl)-methanol Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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